Cas no 79419-43-5 (2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)-)

2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)- is a specialized cyclic ketone derivative featuring a hydroxyl group and thioether functionality. Its structural complexity, including the presence of a butyryl substituent and ethylthiopropyl side chain, makes it a valuable intermediate in organic synthesis. The compound’s reactivity is influenced by the conjugated enone system, enabling selective modifications at the α,β-unsaturated carbonyl site. The hydroxyl group enhances solubility in polar solvents, while the thioether moiety offers potential for further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where its multifunctional scaffold can be leveraged for the development of bioactive molecules. Its stability under standard conditions ensures consistent handling and storage.

2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)- structure

79419-43-5 structure

Product Name:2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)-

CAS No:79419-43-5

MF:C₁₅H₂₄O₃S

MW:284.414263725281

CID:565794

PubChem ID:94680

Update Time:2025-10-29

2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)-
- DTXSID401163041
- 5-[2-(Ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)-2-cyclohexen-1-one
- 2-butanoyl-5-[2-(ethylsulfanyl)propyl]-3-hydroxycyclohex-2-en-1-one
- 5-[2-(Ethylthio)propyl]-2-(1-hydroxybutylidene)cyclohexane-1,3-dione
- 2-Cyclohexen-1-one, 5-(2-(ethylthio)propyl)-3-hydroxy-2-(1-oxobutyl)-
- 79419-43-5
- SY344880
- SCHEMBL8378717
- Inchi： 1S/C15H24O3S/c1-4-6-12(16)15-13(17)8-11(9-14(15)18)7-10(3)19-5-2/h10-11,16H,4-9H2,1-3H3/b15-12-
- InChI Key： KHXBDXJQELOYAL-QINSGFPZSA-N
- SMILES： S(CC)C(C)CC1CC(/C(=C(/CCC)\O)/C(C1)=O)=O

Computed Properties

Exact Mass: 284.145
Monoisotopic Mass: 284.145
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 354
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 79.7Å²

Experimental Properties

Density: 1.107
Boiling Point: 422°C at 760 mmHg
Flash Point: 209°C
Refractive Index: 1.525

2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1417918-1g	5-[2-(Ethylthio)propyl]-2-(1-hydroxybutylidene)cyclohexane-1,3-dione	79419-43-5	95%	1g	$2530	2024-11-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY344880-1g	5-[2-(Ethylthio)propyl]-2-(1-hydroxybutylidene)cyclohexane-1,3-dione	79419-43-5	≥95%	1g	¥20700.00	2024-11-19